Cas no 90159-99-2 (1H-Inden-1-one, 6-bromo-2,3-dihydro-7-hydroxy-4-methyl-3-phenyl-)

• Product Name: 1H-Inden-1-one, 6-bromo-2,3-dihydro-7-hydroxy-4-methyl-3-phenyl-
• CAS No: 90159-99-2
• MF: C₁₆H₁₃BrO₂
• MW: 317.177223920822
• CID: 792936
• PubChem ID: 13159427
• Update Time: 2025-04-19

1H-Inden-1-one, 6-bromo-2,3-dihydro-7-hydroxy-4-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 6-bromo-2,3-dihydro-7-hydroxy-4-methyl-3-phenyl-
• 6-bromo-7-hydroxy-4-methyl-3-phenyl-2,3-dihydroinden-1-one
• 6-Bromo-7-hydroxy-4-methyl-3-phenyl-2,3-dihydro-1H-inden-1-one
• 90159-99-2
• DTXSID00523320

• Inchi： 1S/C16H13BrO2/c1-9-7-12(17)16(19)15-13(18)8-11(14(9)15)10-5-3-2-4-6-10/h2-7,11,19H,8H2,1H3
• InChI Key： AYTKQALZBSAPLA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1O)C(CC2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 316.00989g/mol
• Monoisotopic Mass: 316.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų